Cas no 1858824-25-5 (2-[5-(Methoxymethyl)furan-2-yl]cyclopropane-1-carboxylic acid)

• Product Name: 2-[5-(Methoxymethyl)furan-2-yl]cyclopropane-1-carboxylic acid
• CAS No: 1858824-25-5
• MF: C₁₀H₁₂O₄
• MW: 196.199883460999
• CID: 5892628
• PubChem ID: 165680243
• Update Time: 2025-06-14

2-[5-(Methoxymethyl)furan-2-yl]cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-[5-(methoxymethyl)furan-2-yl]cyclopropane-1-carboxylic acid
• 1858824-25-5
• EN300-1749394
• 2-[5-(Methoxymethyl)furan-2-yl]cyclopropane-1-carboxylic acid

• Inchi： 1S/C10H12O4/c1-13-5-6-2-3-9(14-6)7-4-8(7)10(11)12/h2-3,7-8H,4-5H2,1H3,(H,11,12)
• InChI Key： ZXSLGSBGDFSKCU-UHFFFAOYSA-N
• SMILES： O1C(COC)=CC=C1C1CC1C(=O)O

Computed Properties

• Exact Mass: 196.07355886g/mol
• Monoisotopic Mass: 196.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 59.7Ų

Additional information on 2-[5-(Methoxymethyl)furan-2-yl]cyclopropane-1-carboxylic acid

Comprehensive Overview of 2-[5-(Methoxymethyl)furan-2-yl]cyclopropane-1-carboxylic acid (CAS No. 1858824-25-5): Properties, Applications, and Innovations

The compound 2-[5-(Methoxymethyl)furan-2-yl]cyclopropane-1-carboxylic acid (CAS No. 1858824-25-5) is a structurally unique furan-derived cyclopropane carboxylic acid that has garnered significant attention in pharmaceutical and agrochemical research. Its molecular architecture, featuring a methoxymethyl-substituted furan ring fused with a cyclopropane carboxylic acid moiety, offers versatile reactivity and functionalization potential. This article delves into its physicochemical properties, synthetic pathways, and emerging applications while addressing trending topics such as green chemistry, biodegradable materials, and AI-driven drug discovery.

From a structural perspective, the presence of the furan-2-yl group in 2-[5-(Methoxymethyl)furan-2-yl]cyclopropane-1-carboxylic acid contributes to its electron-rich character, making it a valuable intermediate in heterocyclic chemistry. The cyclopropane ring, known for its angle strain and unique bonding properties, further enhances the compound's reactivity, enabling applications in stereoselective synthesis. Researchers have explored its role in designing bioactive molecules, particularly in the development of non-toxic agrochemicals and sustainable polymers, aligning with global demands for eco-friendly alternatives.

Recent advancements in computational chemistry and machine learning have accelerated the study of CAS No. 1858824-25-5. Predictive models now enable rapid screening of its derivatives for desired properties, such as solubility or thermal stability, reducing experimental costs. This synergy between AI and synthetic chemistry addresses frequently searched queries like "how to optimize furan-based compounds for drug delivery" or "cyclopropane derivatives in material science." Such innovations highlight the compound's potential in next-generation smart materials and targeted therapeutics.

Environmental considerations are paramount in modern chemical research. The methoxymethyl side chain in 2-[5-(Methoxymethyl)furan-2-yl]cyclopropane-1-carboxylic acid has been investigated for its biodegradability, a hot topic in circular economy discussions. Studies suggest that derivatives of this compound exhibit lower persistence in ecosystems compared to traditional petrochemicals, making them attractive for green manufacturing processes. This aligns with increasing regulatory pressures and consumer demand for sustainable chemicals, as reflected in search trends like "biodegradable furan derivatives 2024."

In summary, 2-[5-(Methoxymethyl)furan-2-yl]cyclopropane-1-carboxylic acid represents a multifaceted compound bridging cutting-edge science and industrial applicability. Its integration into high-value applications—from pharmaceutical intermediates to renewable materials—demonstrates its growing relevance. As research continues to unravel its full potential, this compound is poised to play a pivotal role in addressing contemporary challenges in healthcare, agriculture, and environmental sustainability.